Ochratoxin B-[d5]
Ochratoxin B-[d5]
Brand Name:
Vulcanchem
CAS No.:
1356353-91-7
VCID:
VC0117658
InChI:
InChI=1S/C20H19NO6/c1-11-9-13-7-8-14(17(22)16(13)20(26)27-11)18(23)21-15(19(24)25)10-12-5-3-2-4-6-12/h2-8,11,15,22H,9-10H2,1H3,(H,21,23)(H,24,25)/t11-,15-/m0/s1
SMILES:
CC1CC2=C(C(=C(C=C2)C(=O)NC(CC3=CC=CC=C3)C(=O)O)O)C(=O)O1
Molecular Formula:
C20H19NO6
Molecular Weight:
374.404
Ochratoxin B-[d5]
CAS No.: 1356353-91-7
Cat. No.: VC0117658
Molecular Formula: C20H19NO6
Molecular Weight: 374.404
* For research use only. Not for human or veterinary use.
![Ochratoxin B-[d5] - 1356353-91-7](/images/no_structure.jpg)
Specification
| CAS No. | 1356353-91-7 |
|---|---|
| Molecular Formula | C20H19NO6 |
| Molecular Weight | 374.404 |
| IUPAC Name | (2S)-2-[[(3S)-8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carbonyl]amino]-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C20H19NO6/c1-11-9-13-7-8-14(17(22)16(13)20(26)27-11)18(23)21-15(19(24)25)10-12-5-3-2-4-6-12/h2-8,11,15,22H,9-10H2,1H3,(H,21,23)(H,24,25)/t11-,15-/m0/s1 |
| Standard InChI Key | DAEYIVCTQUFNTM-LUJPRUGASA-N |
| SMILES | CC1CC2=C(C(=C(C=C2)C(=O)NC(CC3=CC=CC=C3)C(=O)O)O)C(=O)O1 |
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